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Compound of Interest

Compound Name: 2,3,5-Trimethyloctane

Cat. No.: B14559771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the nuclear magnetic resonance (NMR)

and infrared (IR) spectroscopic data for the branched alkane, 2,3,5-trimethyloctane. The

information presented herein is essential for the structural elucidation and characterization of

this compound in various research and development applications. This document outlines

predicted spectral data, detailed experimental protocols for acquiring such spectra, and a

structural representation of the molecule.

Chemical Structure and Numbering
To facilitate the interpretation of the spectroscopic data, the IUPAC numbering scheme for

2,3,5-trimethyloctane is presented below. This numbering is crucial for the assignment of

signals in the NMR spectra.
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Sample Preparation Data Acquisition Data Processing

Dissolve 5-10 mg of 2,3,5-trimethyloctane
in ~0.7 mL of deuterated solvent (e.g., CDCl3).

Add a small amount of tetramethylsilane (TMS)
as an internal standard (0 ppm).

Transfer the solution to a clean, dry
5 mm NMR tube. Insert the NMR tube into the spectrometer's probe. Lock the spectrometer on the deuterium signal

of the solvent. Shim the magnetic field to optimize homogeneity. Acquire the ¹H NMR spectrum using appropriate
pulse sequence and parameters.

Acquire the ¹³C NMR spectrum, often with
proton decoupling. Apply Fourier transformation to the acquired FID. Phase correct the spectrum. Calibrate the chemical shift scale using the

TMS signal as a reference. Integrate the signals in the ¹H NMR spectrum.

Sample Preparation (Thin-Film Method) Data Acquisition Data Processing

Place a drop of neat 2,3,5-trimethyloctane
onto a clean salt plate (e.g., NaCl or KBr).

Carefully place a second salt plate on top to
create a thin liquid film.

Place the salt plate assembly in the
spectrometer's sample holder.

Acquire a background spectrum of the empty
beam path. Acquire the sample spectrum. The instrument software automatically subtracts

the background from the sample spectrum.
Identify and label the characteristic

absorption peaks.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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